Cas no 1785764-64-8 (1-Isopropyl-3-(sulfinylamino)benzene)

• Product Name: 1-Isopropyl-3-(sulfinylamino)benzene
• CAS No: 1785764-64-8
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 4705213
• Update Time: 2025-07-17

1-Isopropyl-3-(sulfinylamino)benzene Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-3-(sulfinylamino)benzene
• FCH2484279
• T5676
• benzene, 1-(1-methylethyl)-3-(sulfinylamino)-
• 1-Isopropyl-3-(sulfinylamino)benzene

• Inchi： 1S/C9H11NOS/c1-7(2)8-4-3-5-9(6-8)10-12-11/h3-7H,1-2H3
• InChI Key： WORBBQZSKGRTAL-UHFFFAOYSA-N
• SMILES： S(=NC1=CC=CC(=C1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Topological Polar Surface Area: 30.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 1-Isopropyl-3-(sulfinylamino)benzene

Introduction to 1-Isopropyl-3-(sulfinylamino)benzene (CAS No. 1785764-64-8)

1-Isopropyl-3-(sulfinylamino)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 1785764-64-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfinylamino aromatic derivatives, which are known for their versatile applications in drug discovery and development. The unique structural features of this molecule, including the presence of an isopropyl group and a sulfinylamino substituent, contribute to its distinct chemical properties and potential biological activities.

The synthesis of 1-Isopropyl-3-(sulfinylamino)benzene involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of a benzene ring, followed by the introduction of the isopropyl group at the first position and the sulfinylamino group at the third position. These steps require precise control over reaction conditions, including temperature, solvent selection, and catalyst use, to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations.

One of the most compelling aspects of 1-Isopropyl-3-(sulfinylamino)benzene is its potential as a pharmacological agent. Research has demonstrated that sulfinylamino aromatic compounds exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of both the isopropyl and sulfinylamino groups in 1-Isopropyl-3-(sulfinylamino)benzene enhances its binding affinity to various biological targets, making it a promising candidate for further investigation.

Recent studies have focused on exploring the pharmacokinetic properties of 1-Isopropyl-3-(sulfinylamino)benzene to understand how it interacts with biological systems. These studies have revealed that the compound exhibits favorable solubility and stability, which are critical factors for its potential therapeutic applications. Additionally, computational modeling techniques have been utilized to predict the binding interactions between 1-Isopropyl-3-(sulfinylamino)benzene and target proteins, providing valuable insights into its mechanism of action.

The role of 1-Isopropyl-3-(sulfinylamino)benzene in drug development has also been supported by preclinical studies. These studies have shown that the compound can modulate key signaling pathways involved in disease progression. For instance, research indicates that it may inhibit the activity of enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions. The ability to selectively target these enzymes makes 1-Isopropyl-3-(sulfinylamino)benzene a valuable tool for investigating new therapeutic strategies.

In addition to its pharmacological potential, 1-Isopropyl-3-(sulfinylamino)benzene has been explored for its role in chemical biology research. Its unique structure allows researchers to study fundamental questions about molecular recognition and interaction. By modifying different parts of the molecule, scientists can gain insights into how structural changes influence biological activity. This approach has led to the discovery of novel derivatives with enhanced properties.

The industrial significance of 1-Isopropyl-3-(sulfinylamino)benzene extends beyond academic research. Pharmaceutical companies are increasingly interested in this compound due to its potential as a lead molecule for drug discovery programs. The ability to synthesize it efficiently and on a large scale is crucial for further development. Advances in synthetic chemistry have made it possible to produce high-purity batches of 1-Isopropyl-3-(sulfinylamino)benzene, facilitating its use in both research and commercial applications.

The future prospects for 1-Isopropyl-3-(sulfinylamino)benzene are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical trials. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists can accelerate the development process and bring new treatments to patients in need.

In conclusion, 1-Isopropyl-3-(sulfinylamino)benzene (CAS No. 1785764-64-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too does its promise as a tool for advancing human health.